Cas no 868966-83-0 (N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 868966-83-0
• MF: C₁₅H₁₃N₇OS₃
• MW: 403.50501704216
• CID: 6401673
• PubChem ID: 20900428

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-{3-(thiophen-2-yl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• N-(5-ETHYL-1,3,4-THIADIAZOL-2-YL)-2-{[3-(THIOPHEN-2-YL)-[1,2,4]TRIAZOLO[4,3-B]PYRIDAZIN-6-YL]SULFANYL}ACETAMIDE
• CCG-165145
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(3-thiophen-2-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)sulfanyl]acetamide
• N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-((3-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• 868966-83-0
• F1835-0075
• AKOS001565843
• Acetamide, N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[[3-(2-thienyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-

• Inchi： 1S/C15H13N7OS3/c1-2-12-18-20-15(26-12)16-11(23)8-25-13-6-5-10-17-19-14(22(10)21-13)9-4-3-7-24-9/h3-7H,2,8H2,1H3,(H,16,20,23)
• InChI Key： XSTXQZNIYQTIFJ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(CC)S1)(=O)CSC1=NN2C(C3SC=CC=3)=NN=C2C=C1

Computed Properties

• Exact Mass: 403.03437158g/mol
• Monoisotopic Mass: 403.03437158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 180Ų
• XLogP3: 2.5

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• pka: 7.27±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridazines